Captopril EP Impurity E Captopril EP Impurity E an impurity of Captopril
Brand Name: Vulcanchem
CAS No.: 23500-15-4
VCID: VC0193035
InChI: InChI=1S/C9H15NO3/c1-6(2)8(11)10-5-3-4-7(10)9(12)13/h6-7H,3-5H2,1-2H3,(H,12,13)/t7-/m0/s1
SMILES: CC(C)C(=O)N1CCCC1C(=O)O
Molecular Formula: C9H15NO3
Molecular Weight: 185.22 g/mol

Captopril EP Impurity E

CAS No.: 23500-15-4

Impurities

VCID: VC0193035

Molecular Formula: C9H15NO3

Molecular Weight: 185.22 g/mol

Purity: > 95%

Captopril EP Impurity E - 23500-15-4

CAS No. 23500-15-4
Product Name Captopril EP Impurity E
Molecular Formula C9H15NO3
Molecular Weight 185.22 g/mol
IUPAC Name (2S)-1-(2-methylpropanoyl)pyrrolidine-2-carboxylic acid
Standard InChI InChI=1S/C9H15NO3/c1-6(2)8(11)10-5-3-4-7(10)9(12)13/h6-7H,3-5H2,1-2H3,(H,12,13)/t7-/m0/s1
Standard InChIKey WKQUFVTUGGLNNO-ZETCQYMHSA-N
Isomeric SMILES CC(C)C(=O)N1CCC[C@H]1C(=O)O
SMILES CC(C)C(=O)N1CCCC1C(=O)O
Canonical SMILES CC(C)C(=O)N1CCCC1C(=O)O
Melting Point 122.6-123.7 °C
Description an impurity of Captopril
Purity > 95%
Quantity Milligrams-Grams
Synonyms (2S)-1-(2-Methylpropanoyl)pyrrolidine-2-carboxylic acid, 1-Isobutyryl-L-proline
PubChem Compound 15324300
Last Modified Nov 11 2021
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